N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide

• IUPAC Name: N-(4-iodophenyl)-2-phenyl-2-phenylsulfanylacetamide
• InChI: InChI=1S/C20H16INOS/c21-16-11-13-17(14-12-16)22-20(23)19(15-7-3-1-4-8-15)24-18-9-5-2-6-10-18/h1-14,19H,(H,22,23)
• InChI Key: ZRXCYHSUYYXGMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)NC2=CC=C(C=C2)I)SC3=CC=CC=C3
• Molecular Formula: C20H16INOS
• Molecular Weight: 445.3 g/mol

Description

N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide, also known as IPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. IPPA is a thioamide derivative that has been synthesized using various methods, and it has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide is not fully understood, but it is believed to modulate the activity of various neurotransmitters in the brain. N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide has been shown to enhance the activity of GABA, an inhibitory neurotransmitter that regulates neuronal excitability. It has also been shown to inhibit the activity of glutamate, an excitatory neurotransmitter that is involved in various neurological disorders. Additionally, N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide has been shown to modulate the activity of dopamine, a neurotransmitter that is involved in reward, motivation, and movement.
Biochemical and Physiological Effects:
N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. It has also been shown to modulate the activity of various neurotransmitters, including GABA, glutamate, and dopamine. Additionally, N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide has been shown to cross the blood-brain barrier, making it a potential drug delivery agent for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide is its potential use as a drug delivery agent for the treatment of neurological disorders. It has also been shown to exhibit a range of biochemical and physiological effects, making it a potential candidate for the development of new drugs. However, one of the limitations of N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide is its potential toxicity, which needs to be further studied.

Future Directions

There are several future directions for the study of N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide. One of the directions is the further study of its mechanism of action, which will help in the development of new drugs for the treatment of neurological disorders. Another direction is the study of its potential toxicity, which will help in the development of safe drugs. Additionally, the study of N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide in combination with other drugs may provide new insights into its potential applications in various fields.

Synthesis Methods

N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide can be synthesized using various methods, including the reaction of 4-iodoaniline with phenylacetyl chloride, followed by the reaction of the resulting product with thiophenol. Another method involves the reaction of 4-iodoaniline with phenylacetic acid, followed by the reaction of the resulting product with thionyl chloride and thiophenol. These methods have been shown to produce high yields of N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide, which can be further purified using various techniques, such as column chromatography.

Scientific Research Applications

N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. It has also been studied for its potential use as a drug delivery agent, as it can easily cross the blood-brain barrier. In pharmacology, N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide has been shown to modulate the activity of various neurotransmitters, including GABA, glutamate, and dopamine. In neuroscience, N-(4-iodophenyl)-2-phenyl-2-(phenylthio)acetamide has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.